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Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782

This guide provides immediate, essential safety and logistical information for handling Dihydro-
alpha-ionone in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Dihydro-alpha-ionone, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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Protection Type

Equipment Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against splashes and

contact with eyes.

Skin Protection

Chemical-resistant gloves and
impervious clothing.[1][2]
Fire/flame resistant clothing is

also recommended.[1]

Prevents skin contact, which

can cause irritation.[2][3]

Respiratory Protection

A full-face respirator is
recommended if exposure
limits are exceeded, or if
irritation or other symptoms are
experienced.[1] Work should
be conducted in a well-

ventilated area.[1]

Protects against inhalation of

vapors, mists, or aerosols.

Quantitative Safety Data

The following table provides key quantitative data for Dihydro

compound, Dihydro-beta-ionone, for easy reference.

-alpha-ionone and a related

Parameter Value Source
Molecular Formula C13H220 [4]
Molecular Weight 194.31 g/mol [4]
Flash Point 108.89 °C (228.00 °F) TCC [3]
Specific Gravity 0.91800 to 0.92300 @ 25.00 ]

°C

Oral LD50 (Rat) for Dihydro-

beta-ionone

> 5000 mg/kg

[2]

Occupational Exposure Limits

No data available

[1]
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Experimental Workflow for Handling Dihydro-alpha-
ionone

The following diagram outlines the standard operational workflow for the safe handling of

Dihydro-alpha-ionone, from preparation to disposal.
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Workflow for Safe Handling of Dihydro-alpha-ionone
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Procedural Guidance

1. Pre-Handling Preparations:

e Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for Dihydro-alpha-ionone.

o Ensure Proper Ventilation: All handling procedures should be conducted in a well-ventilated
area to minimize inhalation exposure.[1]

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above. This includes safety goggles, chemical-resistant gloves, and impervious clothing.[1]

2. Handling and Operation:

o Safe Handling Practices: Avoid direct contact with skin and eyes.[1] Also, take measures to
prevent the formation of dust and aerosols.[1]

» Spill Management: In the event of a spill, immediately evacuate personnel from the area.[1]
Remove all sources of ignition.[1] For containment, use an inert absorbent material like sand
or earth.[2][5] Collect the spilled material and place it in a suitable, closed container for
disposal.[1][2]

3. Storage:

o Storage Conditions: Store Dihydro-alpha-ionone in a tightly closed container.[1] The
storage area should be dry, cool, and well-ventilated.[1]

4. First Aid Measures:

 Inhalation: If inhaled, move the individual to fresh air.[1] If breathing is difficult, provide
oxygen.[1] Seek medical attention if symptoms persist.

» Skin Contact: In case of skin contact, imnmediately remove contaminated clothing.[1] Wash
the affected area with soap and plenty of water.[1] If skin irritation occurs, seek medical
advice.[2]
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o Eye Contact: If the substance enters the eyes, rinse with pure water for at least 15 minutes,
ensuring to flush under the eyelids.[1] Consult a doctor.[1]

 Ingestion: If ingested, rinse the mouth with water.[1] Do not induce vomiting.[1] Never give
anything by mouth to an unconscious person and seek immediate medical attention.[1]

5. Disposal Plan:

o Waste Collection: Collect all waste material containing Dihydro-alpha-ionone in a suitable
and closed container.[1]

e Environmental Precautions: Prevent the substance from entering drains and the
environment.[1][2]

e Regulatory Compliance: Dispose of the waste in accordance with all applicable local, state,
and federal regulations.[2][5][6] If necessary, consult with a licensed professional waste
disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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